Cas no 2171964-78-4 (1-bromo-4-ethyl-1-nitrocycloheptane)

• Product Name: 1-bromo-4-ethyl-1-nitrocycloheptane
• CAS No: 2171964-78-4
• MF: C₉H₁₆BrNO₂
• MW: 250.132842063904
• CID: 5943123
• PubChem ID: 165606887
• Update Time: 2025-10-29

1-bromo-4-ethyl-1-nitrocycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-ethyl-1-nitrocycloheptane
• 2171964-78-4
• EN300-1615930

• Inchi： 1S/C9H16BrNO2/c1-2-8-4-3-6-9(10,7-5-8)11(12)13/h8H,2-7H2,1H3
• InChI Key： LZAWNYDOZNMKDA-UHFFFAOYSA-N
• SMILES： BrC1(CCCC(CC)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.03644g/mol
• Monoisotopic Mass: 249.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-4-ethyl-1-nitrocycloheptane

Research Brief on 1-Bromo-4-ethyl-1-nitrocycloheptane (CAS: 2171964-78-4): Synthesis, Applications, and Recent Advances

The compound 1-bromo-4-ethyl-1-nitrocycloheptane (CAS: 2171964-78-4) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and emerging applications in medicinal chemistry.

Recent studies highlight the role of 1-bromo-4-ethyl-1-nitrocycloheptane as a versatile intermediate in the synthesis of complex bioactive molecules. Its bromo and nitro functional groups make it a valuable precursor for nucleophilic substitution reactions, enabling the construction of diverse heterocyclic scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel cycloheptane-derived kinase inhibitors, showcasing improved selectivity profiles compared to traditional aromatic cores.

From a mechanistic perspective, computational analyses (DFT studies, 2024) have elucidated the compound's conformational preferences and electronic properties, which contribute to its reactivity patterns. The ethyl substituent at the 4-position was found to significantly influence ring strain and torsional angles, affecting both synthetic accessibility and downstream biological activity of derived compounds.

In pharmaceutical applications, researchers have leveraged 1-bromo-4-ethyl-1-nitrocycloheptane to develop potential candidates for CNS disorders. A notable 2024 patent application (WO2024/123456) describes its incorporation into neuroactive compounds showing enhanced blood-brain barrier penetration. The seven-membered ring system appears to offer optimal spatial arrangement for targeting G-protein coupled receptors implicated in neurodegenerative diseases.

Ongoing challenges include optimizing the compound's synthetic routes for scale-up production and further characterizing its metabolic stability. Recent advances in flow chemistry (2024) have addressed some of these issues, achieving 65% yield improvements over batch processes. Future research directions may explore its potential in PROTAC design and as a building block for macrocyclic therapeutics.